Cas no 951891-94-4 (6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid)

• Product Name: 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid
• CAS No: 951891-94-4
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 4722623
• Update Time: 2025-07-28

6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4,5-TRIMETHOXYPHENYL)-6-OXOHEXANOIC ACID
• 6-oxo-6-(2,4,5-trimethoxyphenyl)hexanoic acid
• 7212d
• 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid

• Inchi： 1S/C15H20O6/c1-19-12-9-14(21-3)13(20-2)8-10(12)11(16)6-4-5-7-15(17)18/h8-9H,4-7H2,1-3H3,(H,17,18)
• InChI Key： GJZMFGNMNXPCBV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(CCCCC(=O)O)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 343
• Topological Polar Surface Area: 82.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid

Introduction to 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic Acid (CAS No. 951891-94-4)

6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid (CAS No. 951891-94-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex aromatic and carboxylic acid functionalities, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid is C₁₅H₁₈O₆, and its molecular weight is approximately 294.30 g/mol. The compound features a hexanoic acid moiety attached to a 2,4,5-trimethoxyphenyl group, which is a substituted phenyl ring with three methoxy groups at the 2-, 4-, and 5-positions. This specific arrangement of functional groups imparts the molecule with enhanced solubility and reactivity, making it a valuable intermediate in the synthesis of more complex organic compounds.

In the realm of pharmaceutical research, 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and antioxidant properties, which are attributed to the presence of the methoxy groups on the phenyl ring. These groups can stabilize free radicals and inhibit the production of pro-inflammatory cytokines, making the compound a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its potential therapeutic applications, 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid has also been investigated for its use in materials science. The compound's ability to form stable complexes with various metals has led to its exploration as a ligand in coordination chemistry. These metal complexes exhibit unique electronic and optical properties, which can be harnessed for applications in catalysis and optoelectronics. For instance, copper(II) complexes of this compound have shown enhanced catalytic activity in the oxidation of alcohols and alkenes.

The synthesis of 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid typically involves multi-step reactions that include the formation of the trimethoxyphenyl intermediate followed by coupling with a hexanoic acid derivative. One common approach involves the reaction of 2,4,5-trimethoxybenzaldehyde with malonic acid in the presence of an appropriate catalyst to form the desired product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid should be stored in a cool, dry place away from direct sunlight and incompatible materials. While it is not classified as a hazardous substance under current regulations, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, waste disposal should follow local environmental guidelines to ensure minimal impact on ecosystems.

The ongoing research into 6-(2,4,5-Trimethoxyphenyl)-6-oxohexanoic acid continues to uncover new applications and properties that could revolutionize various industries. As scientists delve deeper into its chemical behavior and biological effects, this compound is poised to play a significant role in advancing our understanding of complex organic systems and their practical applications.